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Compound of Interest

Compound Name: C9H9HgNaO2S

Cat. No.: B15747955

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of the core physical and chemical properties of

Thimerosal, an organomercury compound widely utilized as an antiseptic and preservative in

various pharmaceutical products, including vaccines and ophthalmic solutions.[1][2]

Chemical Identity and Structure
Thimerosal, also known as Thiomersal, is chemically designated as sodium ethyl(2-

mercaptobenzoato-S)mercury.[3][4] It consists of approximately 49.6% mercury by weight and

is metabolized or degrades in solution into ethylmercury and thiosalicylate.[2][5][6]

Molecular Formula: C₉H₉HgNaO₂S[3]

CAS Number: 54-64-8[3]

Synonyms: Thiomersal, Mercurothiolate, Sodium ethylmercurithiosalicylate, Merthiolate.[2][3]
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Thimerosal is a light cream-colored crystalline powder with a slight, characteristic odor.[2][7] Its

key quantitative properties are summarized in the table below.

Property Value Reference(s)

Molecular Weight 404.81 g/mol [8]

Appearance
White to light cream-colored,

crystalline powder.
[3][7][9]

Melting Point
234–237 °C (with

decomposition)
[7][8]

Solubility

Freely soluble in water

(approx. 1 g/mL); Soluble in

alcohol (approx. 1 g/8 mL);

Practically insoluble or

insoluble in ether and

benzene.

[3][9][10]

pH (1% aqueous solution) Approximately 6.7 [2]

Loss on Drying

Not more than 0.5% (when

dried in vacuum over

phosphorus pentoxide).

[4][11]

Chemical Properties and Stability
Stability: Thimerosal is stable in air but is sensitive to light and should be stored in light-

resistant containers.[3][7][12] It is not stable in sunlight.[3][12] Aqueous solutions are relatively

stable but can be affected by various factors:

pH: Solutions are less stable to heat under acidic conditions than alkaline conditions.[7]

Ions: The presence of copper ions can significantly increase the rate of oxidation.[3] Sodium

chloride has also been shown to have a detrimental effect on its stability.[3][4]

Incompatibilities: Thimerosal is incompatible with strong acids, strong bases, strong oxidizing

agents, iodine, and heavy metal salts.[7][8]
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Decomposition: In aqueous solutions, Thimerosal dissociates to form ethylmercury and

thiosalicylate.[5] The ethylmercury cation is the primary active moiety responsible for its

antimicrobial action.

Mechanism of Action
The antimicrobial and antifungal activity of Thimerosal is not fully elucidated but is primarily

attributed to the ethylmercury component.[13] Upon dissociation, ethylmercury readily binds to

sulfhydryl (-SH) groups found in proteins and enzymes within microorganisms.[13][14] This

binding process can irreversibly inhibit critical metabolic enzymes, disrupting cellular respiration

and leading to microbial death.[14] This interaction is a key aspect of its function as a

preservative.[10][14]
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Figure 1: Proposed mechanism of antimicrobial action for Thimerosal.

Experimental Protocols
The following are summaries of key experimental methodologies for the analysis and

identification of Thimerosal, based on United States Pharmacopeia (USP) monographs.

Assay (Purity Determination)
This protocol determines the percentage of C₉H₉HgNaO₂S in a sample. The modern USP

method utilizes High-Performance Liquid Chromatography (HPLC).
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Sample & Standard Preparation

HPLC Analysis

Calculation

1. Prepare Standard Solution
Accurately weigh USP Thimerosal RS

Dissolve in water to known concentration

3. Inject solutions onto
 a suitable HPLC system

(e.g., L1 packing)

2. Prepare Assay Solution
Accurately weigh Thimerosal sample

Dissolve and dilute in water

4. Elute with mobile phase
(e.g., gradient of acetonitrile

 and buffer)

5. Detect peaks using a
 UV detector at a specified
 wavelength (e.g., 254 nm)

6. Compare peak responses (areas)
of the Assay Solution to the

 Standard Solution to calculate purity

Click to download full resolution via product page

Figure 2: General workflow for the HPLC assay of Thimerosal.
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Methodology (Based on USP monograph principles):

Standard Preparation: Accurately weigh a quantity of USP Thimerosal Reference Standard

(RS), dissolve in water, and dilute quantitatively to obtain a solution with a known

concentration (e.g., ~1 mg/mL).[4][11]

Assay Preparation: Accurately weigh about 100 mg of the Thimerosal sample, transfer to a

100-mL volumetric flask, dissolve in water, and dilute to volume.[4][11]

Chromatographic System: Utilize an HPLC system equipped with a suitable detector (e.g.,

UV at 254 nm) and a column containing appropriate packing (e.g., L1 packing - octadecyl

silane chemically bonded to porous silica).

Analysis: Separately inject equal volumes of the Standard preparation and the Assay

preparation into the chromatograph. Record the chromatograms and measure the peak

responses.

Calculation: Calculate the percentage of C₉H₉HgNaO₂S in the portion of Thimerosal taken by

comparing the peak response from the Assay preparation with that from the Standard

preparation.[4]

Identification Tests
Infrared Absorption (IR): The infrared absorption spectrum of a potassium bromide

dispersion of the sample should exhibit maxima only at the same wavelengths as that of a

similar preparation of USP Thimerosal RS.[4][11]

Precipitation with Silver Nitrate: Adding a few drops of silver nitrate TS to a 1-in-100 solution

of Thimerosal produces a pale yellow precipitate.[4][11]

Test for Mercury Ions
This test quantifies the amount of free mercury ions, which is an impurity. Methodology (Based

on USP monograph):

Reagent Preparation: Prepare an Iodide reagent (Potassium Iodide solution) and a Standard

mercury preparation using mercuric chloride.[4]
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Sample Preparation: Prepare a Test solution by dissolving an accurately weighed quantity of

Thimerosal in water. Prepare two versions of this test solution: one diluted with water (Test

preparation A) and another spiked with the Standard mercury preparation (Test preparation

B).[4]

Procedure: Treat aliquots of the test preparations and a water blank with the Iodide reagent

to form the tetraiodomercurate ion.

Analysis: Determine the absorbance of the solutions at the wavelength of maximum

absorbance (about 323 nm) using a suitable spectrophotometer.

Calculation: Calculate the percentage of mercury ions in the Thimerosal sample by

comparing the absorbances of the various solutions. The limit specified in the USP is not

more than 0.70%.[4]

Determination of Melting Range
General Procedure:

Sample Preparation: A small, dry amount of the crystalline powder is finely crushed and

packed into a capillary tube to a height of 2-3 mm.

Apparatus: The capillary tube is placed in a melting point apparatus (e.g., a Mel-Temp or

similar device) alongside a calibrated thermometer.

Heating: The apparatus is heated at a steady, slow rate (e.g., 1-2 °C per minute) as it

approaches the expected melting point.

Observation: The melting range is recorded from the temperature at which the first droplet of

liquid appears to the temperature at which the entire sample becomes a clear liquid. For a

pure substance, this range is typically narrow. Thimerosal exhibits decomposition during

melting.[7][8]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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